Synthesis and insecticidal activities of 5-deoxyavermectin B2a oxime ester derivatives†

RSC Advances Pub Date: 2018-01-22 DOI: 10.1039/C7RA13258A

Abstract

Three series of avermectin B2a oxime ester derivatives were synthesized using avermectin B2a as starting material. All of the compounds were characterized by 1H NMR, 13C NMR, and HRMS. Bioassay results indicated that some of the derivatives (8b, 8c, 8d, 8f, 11k, 11l, 14c, 14j) showed potent insecticidal activities against Myzus persicae, Caenorhabditis elegans, or Tetranychus cinnabarinus. As shown by initial insecticidal activity data, compound 8d showed excellent activities (>90%) against M. persicae and C. elegans, which were more potent than that of avermectin B2a. Compound 8d might be a lead compound for designing new avermectin B2a derivatives.

Graphical abstract: Synthesis and insecticidal activities of 5-deoxyavermectin B2a oxime ester derivatives
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